![molecular formula C9H8ClNO B15373433 4-[Chloro(methoxy)methyl]benzonitrile](/img/structure/B15373433.png)
4-[Chloro(methoxy)methyl]benzonitrile
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Description
4-[Chloro(methoxy)methyl]benzonitrile is a benzonitrile derivative featuring a chloromethoxy-substituted methyl group at the para position of the aromatic ring. This compound is structurally characterized by the simultaneous presence of an electron-withdrawing cyano group (-CN), a chlorine atom, and a methoxy (-OCH₃) group, which collectively influence its electronic, steric, and reactivity profiles. It serves as a versatile intermediate in organic synthesis, particularly in pharmaceuticals, agrochemicals, and materials science. For example, analogs of this compound are utilized in fluorescent brighteners, dyes, and covalent kinase inhibitors .
Properties
Molecular Formula |
C9H8ClNO |
|---|---|
Molecular Weight |
181.62 g/mol |
IUPAC Name |
4-[chloro(methoxy)methyl]benzonitrile |
InChI |
InChI=1S/C9H8ClNO/c1-12-9(10)8-4-2-7(6-11)3-5-8/h2-5,9H,1H3 |
InChI Key |
VSIRZRCGTYXAQN-UHFFFAOYSA-N |
Canonical SMILES |
COC(C1=CC=C(C=C1)C#N)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Methoxy groups (e.g., in 2-chloro-4-methoxybenzonitrile) deshield adjacent protons, as seen in downfield shifts (~3.9 ppm for -OCH₃) .
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